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Compound of Interest

Compound Name: 4-tert-Butylbenzaldehyde

Cat. No.: B1265539

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of 4-
tert-butylbenzaldehyde, a crucial intermediate in the synthesis of various compounds. This
document outlines its refractive index and density, details the experimental protocols for their
measurement, and presents this data in a clear, accessible format for laboratory and research
applications.

Core Physicochemical Data

The refractive index and density are fundamental physical constants that are essential for the
identification, purity assessment, and quality control of 4-tert-butylbenzaldehyde. These
properties are summarized below.

Physicochemical Property  Value Temperature (°C)
Refractive Index (n/D) 1.53 (lit.)[1][2] 20
1.5260-1.5310[3][4][5] 20

1.5285[6] Not Specified

Density 0.97 g/mL (lit.)[1][2][6] 25

0.97[7] Not Specified
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Experimental Protocols

Accurate determination of the refractive index and density is paramount for ensuring the quality
and consistency of 4-tert-butylbenzaldehyde used in research and development. The
following sections detail the standard methodologies for these measurements.

Measurement of Refractive Index

The refractive index of a liquid, such as 4-tert-butylbenzaldehyde, is typically measured using
a refractometer, most commonly an Abbé refractometer.

Methodology:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index
at a specific temperature (e.qg., distilled water).

o Temperature Control: Ensure the refractometer's prisms are maintained at a constant
temperature, typically 20°C, using a circulating water bath.

o Sample Application: Apply a few drops of 4-tert-butylbenzaldehyde to the surface of the
lower prism.

o Measurement: Close the prisms and adjust the instrument to bring the dividing line between
the light and dark fields into sharp focus at the crosshairs of the eyepiece.

e Reading: Read the refractive index value directly from the instrument's scale.

o Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or
isopropanol) and a soft lens tissue after each measurement.

Measurement of Density

The density of a liquid can be determined using several methods, with the use of a pycnometer
or a digital density meter being the most common and accurate.

Methodology using a Pychometer:

e Cleaning and Drying: Thoroughly clean and dry an empty pycnometer of a known volume.
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» Weighing the Empty Pycnometer: Accurately weigh the empty, dry pycnometer (ma).

« Filling with Sample: Fill the pycnometer with 4-tert-butylbenzaldehyde, ensuring no air
bubbles are present. The temperature of the sample should be equilibrated to 25°C in a
water bath.

» Weighing the Filled Pycnometer: Weigh the pycnometer filled with the sample (mz).

» Calculation: The density (p) is calculated using the following formula: p = (m2 - m1) / V where
V is the volume of the pycnometer.

Logical Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of 4-tert-
butylbenzaldehyde, incorporating the measurement of its refractive index and density.
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Quality Control Workflow for 4-tert-butylbenzaldehyde

Receive Sample of

4-tert-butylbenzaldehyde

Visual Inspection
(Colorless to pale yellow liquid)

Measure Refractive Index Measure Density
at 20°C at 25°C

Compare with Specifications
(Refractive Index: 1.5260-1.5310

Density: ~0.97 g/mL)

Further Analysis Required
(e.g., GC for purity)

Click to download full resolution via product page

Caption: Quality control workflow for 4-tert-butylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. 4-tert-Butylbenzaldehyde | 939-97-9 [chemicalbook.com]

3. 4-tert-Butylbenzaldehyde, 97% 100 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 4. A15740.06 [thermofisher.com]

o 5. assets.thermofisher.com [assets.thermofisher.com]

e 6. chemsynthesis.com [chemsynthesis.com]

o 7. 4-tert-Butylbenzaldehyde - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
4-tert-Butylbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265539#4-tert-butylbenzaldehyde-refractive-index-
and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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